Cas no 119511-09-0 (1-Fluoro-3-(4-propylcyclohexyl)benzene)

• Product name: 1-Fluoro-3-(4-propylcyclohexyl)benzene
• CAS No: 119511-09-0
• MF: C₁₅H₂₁F
• MW: 220.325648069382
• CID: 1025359
• PubChem ID: 15255728

1-Fluoro-3-(4-propylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(4-propylcyclohexyl)benzene
• 4-Propyl-1-(3-fluorophenyl)-cyclohexane
• 1-Fluoro-3-(4-propyl-cyclohexyl)-benzene
• DB-103228
• SCHEMBL731683
• 1-Fluoro-3-((1s,4r)-4-propylcyclohexyl)benzene
• NS00002073
• AKOS015998938
• A853759
• A851982
• 1-Fluoro-3-(trans-4-propylcyclohexyl)benzene
• DTXSID701035918
• 119511-09-0
• 138679-81-9
• UCPPGQWSQUGPEY-UHFFFAOYSA-N
• UCPPGQWSQUGPEY-JOCQHMNTSA-N
• DB-340428
• CS-0445785
• Benzene, 1-fluoro-3-(4-propylcyclohexyl)-
• N10650
• 1-(trans-4-Propylcyclohexyl)-3-Fluorobenzene
• SCHEMBL2886666

• MDL： MFCD17014663
• Inchi： InChI=1S/C15H21F/c1-2-4-12-7-9-13(10-8-12)14-5-3-6-15(16)11-14/h3,5-6,11-13H,2,4,7-10H2,1H3
• InChI Key： UCPPGQWSQUGPEY-UHFFFAOYSA-N
• SMILES： CCCC1CCC(CC1)C2=CC(=CC=C2)F

Computed Properties

• Exact Mass: 220.162728832g/mol
• Monoisotopic Mass: 220.162728832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.9

Experimental Properties

• Density: 0.962±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 286.9±19.0 ºC (760 Torr),
• Flash Point: 120.0±9.0 ºC,
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),

Additional information on 1-Fluoro-3-(4-propylcyclohexyl)benzene

Introduction to 1-Fluoro-3-(4-propylcyclohexyl)benzene (CAS No. 119511-09-0)

1-Fluoro-3-(4-propylcyclohexyl)benzene (CAS No. 119511-09-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated benzene ring and a substituted cyclohexyl group. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 1-Fluoro-3-(4-propylcyclohexyl)benzene is C₁₆H₂₃F, and its molecular weight is approximately 234.35 g/mol. The compound is typically a colorless liquid with a characteristic odor. Its boiling point is around 270°C, and it has a density of about 0.98 g/cm³ at room temperature. These physical properties are crucial for its handling and storage in laboratory settings.

In terms of chemical reactivity, 1-Fluoro-3-(4-propylcyclohexyl)benzene exhibits moderate stability under standard conditions. However, it can undergo various chemical transformations, such as nucleophilic substitution reactions at the fluorine atom and electrophilic aromatic substitution reactions at the benzene ring. These reactivities make it an attractive starting material for the synthesis of more complex molecules, including pharmaceuticals and advanced materials.

Recent research has highlighted the potential applications of 1-Fluoro-3-(4-propylcyclohexyl)benzene in the development of new drugs. For instance, studies have shown that compounds derived from this intermediate can exhibit potent biological activities, such as anti-inflammatory and analgesic properties. These findings have opened up new avenues for drug discovery and development, particularly in the treatment of chronic pain and inflammatory diseases.

In the field of materials science, 1-Fluoro-3-(4-propylcyclohexyl)benzene has been explored for its use in the synthesis of liquid crystals and other functional materials. Liquid crystals are widely used in display technologies, such as LCD screens, due to their unique optical properties. The ability to fine-tune the molecular structure of liquid crystals through the use of intermediates like 1-Fluoro-3-(4-propylcyclohexyl)benzene can lead to improved performance and new applications in display technology.

The environmental impact of 1-Fluoro-3-(4-propylcyclohexyl)benzene is another area of active research. Studies have focused on understanding its biodegradability and potential ecological effects. While initial findings suggest that the compound is relatively stable and does not pose significant environmental risks under normal conditions, ongoing research is essential to ensure its safe use in industrial processes.

Safety considerations are also important when handling 1-Fluoro-3-(4-propylcyclohexyl)benzene. Like many organic compounds, it should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to minimize exposure risks.

In conclusion, 1-Fluoro-3-(4-propylcyclohexyl)benzene (CAS No. 119511-09-0) is a multifaceted compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique molecular structure and chemical properties make it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for its use in drug development and advanced materials, underscoring its significance in modern scientific endeavors.